N-benzyl-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide

• IUPAC Name: N-benzyl-4-[(4-chlorophenyl)methoxy]-3-methoxybenzamide
• InChI: InChI=1S/C22H20ClNO3/c1-26-21-13-18(22(25)24-14-16-5-3-2-4-6-16)9-12-20(21)27-15-17-7-10-19(23)11-8-17/h2-13H,14-15H2,1H3,(H,24,25)
• InChI Key: DFZPEFUDPKIHKC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)NCC2=CC=CC=C2)OCC3=CC=C(C=C3)Cl
• Molecular Formula: C22H20ClNO3
• Molecular Weight: 381.8 g/mol

Description

N-benzyl-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide, also known as BMB-4, is a synthetic compound with potential therapeutic applications. This compound has been shown to exhibit antitumor activity in various cancer cell lines and has been the subject of several scientific studies.

Mechanism of Action

The exact mechanism of action of N-benzyl-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide is not fully understood. However, it has been suggested that N-benzyl-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide may inhibit the activity of certain enzymes involved in cell proliferation and survival, leading to the inhibition of tumor growth. N-benzyl-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide has also been shown to induce oxidative stress and DNA damage in cancer cells, leading to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
N-benzyl-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide has been shown to exhibit antitumor activity in various cancer cell lines, suggesting that it may have potential therapeutic applications in cancer treatment. N-benzyl-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide has also been shown to induce oxidative stress and DNA damage in cancer cells, leading to cell cycle arrest and apoptosis. However, further studies are needed to fully understand the biochemical and physiological effects of N-benzyl-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide in lab experiments is its potential therapeutic applications in cancer treatment. N-benzyl-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide has been shown to exhibit antitumor activity in various cancer cell lines, making it a promising candidate for further study. However, one limitation of using N-benzyl-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide in lab experiments is its limited availability. N-benzyl-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide is a synthetic compound and can be difficult to obtain in large quantities.

Future Directions

There are several future directions for the study of N-benzyl-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide. One direction is to further investigate the mechanism of action of N-benzyl-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide in cancer cells. Understanding the exact mechanism of action of N-benzyl-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide could lead to the development of more effective cancer treatments. Another direction is to investigate the potential therapeutic applications of N-benzyl-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide in animal models. Animal studies could provide valuable information on the safety and efficacy of N-benzyl-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide in vivo. Finally, further studies are needed to optimize the synthesis method of N-benzyl-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide to make it more readily available for research purposes.
Conclusion:
In conclusion, N-benzyl-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide is a synthetic compound with potential therapeutic applications in cancer treatment. N-benzyl-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide has been shown to exhibit antitumor activity in various cancer cell lines and has been the subject of several scientific studies. Further research is needed to fully understand the mechanism of action of N-benzyl-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide and to investigate its potential therapeutic applications in animal models.

Synthesis Methods

The synthesis of N-benzyl-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide involves the reaction of 3-methoxybenzoic acid with benzylamine, followed by the reaction of the resulting benzyl 3-methoxybenzoate with 4-chlorobenzyl chloride. The final product is obtained after purification through column chromatography.

Scientific Research Applications

N-benzyl-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide has been studied for its potential therapeutic applications in cancer treatment. Several studies have shown that N-benzyl-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide exhibits antitumor activity in various cancer cell lines, including breast cancer, lung cancer, and leukemia. N-benzyl-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to the inhibition of tumor growth.